Cas no 2171178-10-0 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3,3-dimethylbutanoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3,3-dimethylbutanoic acid
• CAS No: 2171178-10-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6102075
• PubChem ID: 165573237
• Update Time: 2025-07-24

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3,3-dimethylbutanoic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3,3-dimethylbutanoic acid
• EN300-1561049
• 2171178-10-0

• Inchi： 1S/C27H34N2O5/c1-17(2)13-23(25(32)28-16-27(3,4)14-24(30)31)29-26(33)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,13-16H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)/t23-/m0/s1
• InChI Key： LWKSJDUXUGJKPO-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(NCC(C)(C)CC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3,3-dimethylbutanoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3,3-dimethylbutanoic acid (CAS No. 2171178-10-0)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3,3-dimethylbutanoic acid, identified by its CAS number 2171178-10-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex amino acid-like structure, which includes a chiral center at the (2S) position, contributing to its potential as a building block in the synthesis of enantiomerically pure pharmaceuticals.

The molecular framework of this compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely employed in peptide synthesis due to its stability and ease of removal under mild acidic conditions. The presence of the Fmoc moiety makes this compound particularly valuable for researchers involved in the development of peptide-based therapeutics, where precise control over amino acid sequence and stereochemistry is paramount. The 4-methylpentanamido and 3,3-dimethylbutanoic acid components contribute to the compound's overall solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on the development of novel scaffolds for drug discovery, with an emphasis on molecules that can modulate biological pathways with high specificity. The structural features of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3,3-dimethylbutanoic acid align well with these trends, as it combines elements that are known to enhance pharmacological activity and reduce off-target effects. For instance, the fluorene ring system is often incorporated into drug candidates due to its ability to improve metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological processes, including inflammation, blood clotting, and viral replication. Therefore, inhibitors targeting these enzymes have become a cornerstone of modern drug design. The chiral center at the (2S) position allows for the creation of enantiomerically pure inhibitors, which can exhibit improved efficacy and reduced toxicity compared to racemic mixtures. This has been demonstrated in several clinical trials where enantiopure drugs have shown superior pharmacokinetic profiles.

Furthermore, the Fmoc protecting group provides a convenient handle for further functionalization, enabling researchers to tailor the compound's properties for specific applications. For example, it can be used to synthesize peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. Peptidomimetics are particularly attractive in drug development because they can bypass some of the limitations associated with traditional peptides, such as rapid degradation in vivo.

The utility of this compound extends beyond protease inhibition; it also holds promise for applications in immunomodulation. Recent studies have highlighted the role of specific proteases in regulating immune responses, making them attractive targets for therapeutic intervention. By designing molecules that selectively inhibit these enzymes, researchers aim to develop treatments for autoimmune diseases and infections. The structural complexity of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3,3-dimethylbutanoic acid suggests that it could be modified to target such pathways effectively.

Another area where this compound shows potential is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The fluorene moiety has been shown to enhance binding affinity to kinase active sites due to its rigid aromatic structure, which can mimic key interactions within the enzyme's binding pocket. By incorporating this moiety into a molecule like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3,3-dimethylbutanoic acid, researchers can design potent kinase inhibitors with improved selectivity and potency.

The synthesis of this compound involves multiple steps that showcase advanced organic chemistry techniques. The introduction of the chiral center at the (2S) position requires careful selection of protecting groups and stereocontrol methods to ensure high enantiomeric purity. Additionally, the installation of the Fmoc group necessitates conditions that maintain both chemical integrity and stereochemical fidelity throughout the synthetic process. These challenges highlight why compounds like this are valuable not only as starting materials but also as benchmarks for testing new synthetic methodologies.

In conclusion,4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3,3-dimethylbutanoic acid (CAS No. 2171178-10-0) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile applications. Its potential as a scaffold for drug discovery spans multiple therapeutic areas, including protease inhibition, immunomodulation, and kinase targeting. As research continues to uncover new biological pathways and mechanisms underlying disease progression,this compound will undoubtedly play an important role in shaping future therapeutic strategies.